3-[5-(aminosulfonyl)-1-ethyl-1H-benzimidazol-2-yl]propanoic acid

• IUPAC Name: 3-(1-ethyl-5-sulfamoylbenzimidazol-2-yl)propanoic acid
• InChI: InChI=1S/C12H15N3O4S/c1-2-15-10-4-3-8(20(13,18)19)7-9(10)14-11(15)5-6-12(16)17/h3-4,7H,2,5-6H2,1H3,(H,16,17)(H2,13,18,19)
• InChI Key: IUQLTHCWGBTHMQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)N)N=C1CCC(=O)O
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol

Description

3-[5-(Aminosulfonyl)-1-ethyl-1H-benzimidazol-2-yl]propanoic acid (3-AEP) is an organic compound and a derivative of propanoic acid. It is an important building block in organic synthesis and is widely used in the production of pharmaceuticals and other chemicals. 3-AEP is also known as 5-amino-2-benzimidazolepropionate and has the molecular formula C9H11N2O4S. 3-AEP is used as a reagent in many organic syntheses, as a catalyst in the synthesis of heterocycles, and as an inhibitor of enzymes.

Scientific Research Applications

3-AEP is widely used in scientific research as a reagent for organic synthesis, as an inhibitor of enzymes, and as an inhibitor of the enzyme dihydrofolate reductase. It has been used to study the mechanism of action of drugs, to investigate the structure and function of proteins, and to study the biochemistry of metabolic pathways. 3-AEP has also been used to study the structure and function of DNA and RNA.

Mechanism of Action

3-AEP acts as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of tetrahydrofolate (THF). THF is an important cofactor in many biochemical reactions, including the synthesis of nucleic acids and amino acids. 3-AEP binds to the active site of DHFR, preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
3-AEP has a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, yeast, and fungi, as well as the growth of certain cancer cells. It has also been shown to inhibit the activity of certain enzymes, including dihydrofolate reductase, and to inhibit the production of certain hormones. In addition, 3-AEP has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

3-AEP is a useful reagent in organic synthesis and has a number of advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized from a number of starting materials. It is also relatively stable and can be stored for long periods of time. The main limitation of 3-AEP is that it is a relatively weak inhibitor of dihydrofolate reductase, making it less effective than other inhibitors.

Future Directions

There are a number of potential future directions for research on 3-AEP. These include further studies on its mechanism of action and its biochemical and physiological effects, as well as the development of new syntheses and new applications. It may also be possible to develop new derivatives of 3-AEP with improved properties, such as increased stability or increased potency as an inhibitor of dihydrofolate reductase. Additionally, further studies could be done to explore the potential use of 3-AEP in the treatment of diseases such as cancer.

Synthesis Methods

3-AEP can be synthesized from a number of different starting materials. The most common method is the reaction of 5-amino-2-benzimidazole with propionic acid in the presence of an acid catalyst. This reaction produces a mixture of 3-AEP and its isomer, 5-[1-ethyl-1H-benzimidazol-2-yl]propanoic acid. The mixture can be separated by chromatography or crystallization. Other methods of synthesis include the reaction of p-toluenesulfonamide with 2-benzimidazolecarboxaldehyde and the reaction of 5-aminosulfonyl-2-benzimidazole with ethyl propionate.